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Compound of Interest

Compound Name: Eupalinolide B

Cat. No.: B1142207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eupalinolide B, a sesquiterpene lactone isolated from Eupatorium lindleyanum, has

demonstrated significant anti-cancer properties across various malignancies. These application

notes provide a comprehensive overview of its effects on lung cancer cell lines, summarizing

key quantitative data and detailing experimental protocols for its investigation. The information

presented is intended to facilitate further research into the therapeutic potential of Eupalinolide
B.

Data Presentation
Table 1: Cytotoxicity of Eupalinolide B in Various Cancer
Cell Lines
While Eupalinolide B has shown potent anti-proliferative activity against the A549 non-small

cell lung cancer cell line, specific IC50 values are not consistently reported in the available

literature. However, its cytotoxicity has been quantified in several laryngeal cancer cell lines,

which are provided below for reference.
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Cell Line Cancer Type IC50 (µM) Citation

TU686 Laryngeal Cancer 6.73 [1][2]

TU212 Laryngeal Cancer 1.03 [1][2]

M4e Laryngeal Cancer 3.12 [1][2]

AMC-HN-8 Laryngeal Cancer 2.13 [1][2]

Hep-2 Laryngeal Cancer 9.07 [1][2]

LCC Laryngeal Cancer 4.20 [1][2]

Table 2: Effects of the Related Compound Eupalinolide A
on Lung Cancer Cell Lines
Eupalinolide A, a closely related sesquiterpene lactone, has been studied in more detail in lung

cancer cell lines. The following data from A549 and H1299 cells provide insight into the

potential effects of Eupalinolide B.

Cell Line Parameter
Treatment
Effect

Baseline Treated Citation

A549
Apoptosis

Rate
Increased 1.79% 47.29% [3][4][5]

H1299
Apoptosis

Rate
Increased 4.66% 44.43% [3][4][5]

A549
G2/M Phase

Arrest
Increased 2.91% 21.99% [3][4][5]

H1299
G2/M Phase

Arrest
Increased 8.22% 18.91% [3][4][5]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the proposed signaling pathway of Eupalinolide B in KRAS-

mutant non-small cell lung cancer and a general experimental workflow for its investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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